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3-Bromo-N,N-diethyl-4-
Compound Name:
methylaniline

Cat. No.: B1377943

Audience: Researchers, scientists, and drug development professionals.

Executive Summary

This document provides a technical overview of the boiling point of the aromatic amine 3-
Bromo-N,N-diethyl-4-methylaniline (CAS Number: 761001-66-5). A thorough review of
available scientific literature and chemical databases indicates that the experimental boiling
point for this specific compound has not been formally reported. To provide a useful
physicochemical context, this guide presents the boiling points of structurally analogous
primary and secondary amines. Furthermore, a standardized experimental protocol for boiling
point determination is detailed for researchers who may wish to establish this value. A
conceptual workflow for the characterization of a novel compound's boiling point is also
provided.

Boiling Point Data for 3-Bromo-N,N-diethyl-4-
methylaniline and Analogues

The boiling point for 3-Bromo-N,N-diethyl-4-methylaniline is not available in the reviewed
literature. However, an estimation can be informed by the properties of similar structures. The
following table summarizes the boiling points of closely related bromo-methylaniline derivatives.
It is important to note that as a tertiary amine, 3-Bromo-N,N-diethyl-4-methylaniline is
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expected to have a boiling point influenced by its higher molecular weight and dipole-dipole
interactions, but lacking the hydrogen bonding present in primary and secondary amines.

Compound Boiling Point
Structure Type CAS Number
Name (°C)
3-Bromo-4- )
N Br(CHs)CeHsNH2  Primary 254-257 7745-91-7[1][2]
methylaniline
3-Bromo-N-
N BrCsH4NHCH: Secondary 253 66584-32-5[3]
methylaniline
4-Bromo-3- ]
- Br(CHs)CeHsNH2  Primary 240 6933-10-4
methylaniline
3-Bromo-N,N- BrCsH4N(CH2CH ) Data Not
) - Tertiary ) 53142-19-1[4]
diethylaniline 3)2 Available
3-Bromo-N,N-
) Br(CHs)CsHsN(C ) Data Not 761001-66-5[5]
diethyl-4- Tertiary )
H2CHs)2 Available [6]

methylaniline

Experimental Protocol for Boiling Point
Determination (Thiele Tube Method)

For researchers requiring an experimental value for the boiling point of 3-Bromo-N,N-diethyl-
4-methylaniline, the Thiele tube method offers a reliable approach for small sample volumes.

Objective: To determine the temperature at which the vapor pressure of the liquid equals the
atmospheric pressure.

Materials:
o Sample of 3-Bromo-N,N-diethyl-4-methylaniline
e Thiele tube

o High-temperature mineral oil or silicone oll
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o Thermometer (calibrated)

o Small-diameter test tube (e.g., ignition tube)

o Capillary tube (sealed at one end)

e Rubber band or wire for attachment

e Bunsen burner or other heat source

o Safety goggles and appropriate personal protective equipment (PPE)

Methodology:

o Sample Preparation: Fill the small test tube with the liquid sample to a depth of
approximately 1-2 cm.

o Capillary Inversion: Place the capillary tube into the test tube with its open end downwards.

o Apparatus Assembly: Attach the test tube to the thermometer using a small rubber band. The
bulb of the thermometer should be level with the sample.

e Thiele Tube Setup: Insert the thermometer and attached sample tube into the Thiele tube,
ensuring the sample is fully immersed in the oil bath. The rubber band should remain above
the oil level to prevent degradation.

o Heating: Gently heat the side arm of the Thiele tube with a Bunsen burner. The design of the
tube will ensure uniform heat distribution via convection currents.

o Observation: As the temperature rises, air trapped in the capillary tube will bubble out.
Continue gentle heating until a continuous and vigorous stream of bubbles emerges from the
capillary tube's open end. This indicates the liquid's temperature has exceeded its boiling
point.

e Cooling and Measurement: Remove the heat source and allow the apparatus to cool slowly.
The rate of bubbling will decrease.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1377943?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

» Boiling Point Determination: The boiling point is the temperature at which the bubbling stops
and the liquid is drawn back into the capillary tube. Record this temperature.

 Verification: For accuracy, allow the apparatus to cool further, then repeat the heating and

cooling cycle to obtain a second reading.

Visualization of Characterization Workflow

The following diagram illustrates a logical workflow for the characterization of a compound's

boiling point when a literature value is not available.
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Workflow for Boiling Point Characterization

Compound of Interest:
3-Bromo-N,N-diethyl-4-methylaniline

Literature Search
(Chemical Databases, Journals)

Boiling Point Data Found?

Data Not Available

Report Literature Value

Analog Structure Analysis Experimental Determination
(e.g., Primary/Secondary Amines) (e.g., Thiele Tube Method)

Record Experimental Boiling Point

Estimate Boiling Point Range (Note Atmospheric Pressure)

Final Report

Click to download full resolution via product page

Caption: Logical workflow for boiling point determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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